3-Phenyl-2-(phenylsulfonyl)-1,2-oxaziridine
Overview
Description
3-Phenyl-2-(phenylsulfonyl)-1,2-oxaziridine, also known as Davis reagent, is a reagent used for oxidation in the Davis oxidation reaction . It is also used for the oxidation of thiols to sulfones .
Molecular Structure Analysis
The molecular formula of 3-Phenyl-2-(phenylsulfonyl)-1,2-oxaziridine is C13H11NO3S . The InChI code is 1S/C13H11NO3S/c15-18(16,12-9-5-2-6-10-12)14-13(17-14)11-7-3-1-4-8-11/h1-10,13H .Chemical Reactions Analysis
3-Phenyl-2-(phenylsulfonyl)-1,2-oxaziridine is used in the Davis oxidation reaction . It is also used for the oxidation of thiols to sulfones .Physical And Chemical Properties Analysis
The physical and chemical properties of 3-Phenyl-2-(phenylsulfonyl)-1,2-oxaziridine include a molecular weight of 261.3 , a density of 1.4±0.1 g/cm3 , a boiling point of 394.4±45.0 °C at 760 mmHg , and a flash point of 192.3±28.7 °C .Scientific Research Applications
Organic Synthesis: Oxidation Reactions
3-Phenyl-2-(phenylsulfonyl)-1,2-oxaziridine is particularly valuable in organic synthesis for the oxidation of ketones and esters . Known as the Davis Oxidation, this compound, acting as an oxidizing agent, facilitates the α-hydroxylation process, providing a pathway to α-hydroxylated compounds with excellent stereochemistry .
Medicinal Chemistry: Synthesis of Bioactive Molecules
In medicinal chemistry, this oxaziridine derivative is used to synthesize sulfinate anions through the oxidation of thiolates . These anions can then undergo S-alkylation under phase-transfer catalysis to yield sulfones, which are crucial in the development of various bioactive molecules .
Industrial Chemistry: Phase-Transfer Catalysis
The compound’s ability to generate sulfinate anions and subsequent S-alkylation makes it a valuable reagent in industrial applications. It is used to produce sulfones in high yields, which are important intermediates in the manufacturing of dyes, agrochemicals, and pharmaceuticals .
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 3-Phenyl-2-(phenylsulfonyl)-1,2-oxaziridine, also known as the Davis reagent, is the carbon–carbon double bond of certain organic compounds . This compound is particularly useful for the α-hydroxylation of ketones and esters .
Mode of Action
The Davis reagent interacts with its targets by enabling the generation of sulfinate anions through the oxidation of the corresponding thiolates . This interaction leads to changes in the chemical structure of the target compounds, specifically the formation of sulfones .
Biochemical Pathways
The biochemical pathway affected by 3-Phenyl-2-(phenylsulfonyl)-1,2-oxaziridine involves the oxidation of the carbon–carbon double bond of the target compounds . This process includes the absorption of oxygen to form peroxide, followed by thermal decomposition and oxidation . The end result is the formation of sulfones .
Pharmacokinetics
The compound’s ability to generate sulfinate anions and subsequently form sulfones suggests that it may have significant reactivity and potential bioavailability .
Result of Action
The molecular and cellular effects of 3-Phenyl-2-(phenylsulfonyl)-1,2-oxaziridine’s action primarily involve the transformation of the target compounds. The oxidation process leads to the formation of sulfones, which are highly reactive and can participate in further chemical reactions .
Action Environment
The action of 3-Phenyl-2-(phenylsulfonyl)-1,2-oxaziridine is influenced by environmental factors such as temperature and the presence of oxygen . These factors can affect the compound’s reactivity, efficacy, and stability. For instance, the oxidation process requires the absorption of oxygen, suggesting that the compound’s action may be more effective in oxygen-rich environments .
properties
IUPAC Name |
2-(benzenesulfonyl)-3-phenyloxaziridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11NO3S/c15-18(16,12-9-5-2-6-10-12)14-13(17-14)11-7-3-1-4-8-11/h1-10,13H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MKHGVMIXRPGHOO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2N(O2)S(=O)(=O)C3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11NO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10313234 |
Source
|
| Record name | 3-Phenyl-2-(phenylsulfonyl)-1,2-oxaziridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10313234 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
261.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Phenyl-2-(phenylsulfonyl)-1,2-oxaziridine | |
CAS RN |
63160-13-4 |
Source
|
| Record name | 3-Phenyl-2-(phenylsulfonyl)oxaziridine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=63160-13-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | NSC 268112 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0063160134 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 63160-13-4 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=268112 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 3-Phenyl-2-(phenylsulfonyl)-1,2-oxaziridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10313234 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(benzenesulfonyl)-3-phenyloxaziridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What role does 3-Phenyl-2-(phenylsulfonyl)-1,2-oxaziridine (PPO) play in the epoxidation reactions described in the research paper?
A1: In this study, 3-Phenyl-2-(phenylsulfonyl)-1,2-oxaziridine (PPO) serves as the oxidizing agent, also known as the oxygen source, for the epoxidation of alkenes. [] This means that PPO provides the oxygen atom that is transferred to the carbon-carbon double bond of the alkene substrate, ultimately forming the epoxide product. The bis(pyridylimino)isoindolato-iridium complexes act as catalysts, facilitating the oxygen transfer process.
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